Cas no 2092850-98-9 (4-(tert-butoxy)carbonyl-2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylic acid
• CAS No: 2092850-98-9
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• MDL: MFCD29764862
• CID: 5686689
• PubChem ID: 131288732
• Update Time: 2025-10-28

4-(tert-butoxy)carbonyl-2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-21683010
• 2092850-98-9
• 4-[(tert-butoxy)carbonyl]-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylic acid
• 4-(tert-butoxy)carbonyl-2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylic acid

• MDL： MFCD29764862
• Inchi： 1S/C13H16N2O5/c1-13(2,3)20-12(18)15-6-7-19-9-5-4-8(11(16)17)14-10(9)15/h4-5H,6-7H2,1-3H3,(H,16,17)
• InChI Key： OJSNENOQSFLSJZ-UHFFFAOYSA-N
• SMILES： O(C(N1C2=C(C=CC(C(=O)O)=N2)OCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.10592162g/mol
• Monoisotopic Mass: 280.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89Ų

Additional information on 4-(tert-butoxy)carbonyl-2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylic acid

Introduction to 4-(tert-butoxy)carbonyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylic acid (CAS No. 2092850-98-9)

4-(tert-butoxy)carbonyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylic acid, identified by its CAS number 2092850-98-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its structural complexity and potential biological activity. This compound belongs to the pyrido[3,2-b][1,4]oxazine class, a scaffold that has been extensively studied for its pharmacological properties. The presence of a tert-butoxy carbonyl (Boc) protecting group at the 4-position of the pyrido[3,2-b][1,4]oxazine core highlights its utility as a synthetic intermediate in the development of more complex molecules.

The pyrido[3,2-b][1,4]oxazine moiety itself is a fused ring system consisting of a pyridine ring connected to an oxazine ring. This structural motif is known for its ability to interact with biological targets in multiple ways, making it a valuable building block for drug discovery. The 6-carboxylic acid functionality at the terminal position further enhances the compound's reactivity and adaptability in synthetic chemistry. Such features make it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The pyrido[3,2-b][1,4]oxazine scaffold has been implicated in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. Researchers have been particularly intrigued by its potential to modulate enzyme activity and receptor binding. The Boc-protected derivative (CAS No. 2092850-98-9) serves as a crucial intermediate in synthesizing more elaborate analogs that could exhibit enhanced potency or selectivity.

The Boc group is a widely used protecting group in organic synthesis that safeguards the carboxylic acid functionality during subsequent chemical transformations. Its stability under a range of reaction conditions makes it an ideal choice for multi-step syntheses. By incorporating this group into the pyrido[3,2-b][1,4]oxazine core, chemists can systematically introduce other functional groups or modifications while maintaining the integrity of the carboxylate moiety. This flexibility is particularly valuable when designing molecules intended for biological evaluation.

Recent studies have demonstrated the utility of pyrido[3,2-b][1,4]oxazine derivatives in addressing unmet medical needs. For instance, modifications of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The 6-carboxylic acid derivative (CAS No. 2092850-98-9) provides a starting point for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) and structure-activity relationship (SAR) studies are commonly employed to identify lead compounds with desirable pharmacological profiles.

The synthesis of 4-(tert-butoxy)carbonyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylic acid involves intricate cyclization and functionalization steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are often utilized to construct the heterocyclic core efficiently.

The chemical properties of this compound make it particularly amenable to further derivatization strategies. For example, removal of the Boc group under acidic conditions can yield a free carboxylic acid that can be coupled with other moieties via amide bond formation. This versatility allows medicinal chemists to explore diverse chemical space while maintaining the core pharmacophoric features of the pyrido[3,2-b][1,4]oxazine scaffold.

In conclusion,4-(tert-butoxy)carbonyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylic acid (CAS No. 2092850-98-9) represents a promising intermediate in drug discovery efforts targeting various diseases. Its unique structural features and synthetic accessibility position it as a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound class.